Promurit

Promurit (CAS 5836-73-7), chemically identified as 1-(3,4-dichlorophenyl)-3-triazenthiocarboxamide, is a potent triazene-carbothioamide derivative. Historically recognized as an acute rodenticide under the trade name Muritan, modern procurement of this compound is primarily driven by its critical role as an analytical reference standard and a specialized precursor in agrochemical synthesis [1]. Its pre-formed 3,4-dichlorophenyl and triazene moieties make it a structurally exact building block for complex 1,2,4-triazole and thiourea-based pesticides, while its severe acute toxicity profile (LD50 < 5 mg/kg) necessitates its use as a precise calibration baseline in forensic and environmental toxicology workflows [2].

Substituting Promurit with generic thiourea derivatives or common rodenticide standards fails in both synthetic and analytical applications. In agrochemical manufacturing, replacing Promurit with a simpler analog like 1-(4-chlorophenyl)thiourea strips the process of the essential di-halogenated triazene core, forcing chemists to introduce multiple complex, low-yield halogenation and diazotization steps [1]. In analytical and forensic contexts, substituting Promurit with standard anticoagulant rodenticides (e.g., Warfarin) is completely unviable; anticoagulants possess entirely different mass fragmentation patterns, chromatographic retention times, and delayed mechanisms of action, rendering them useless for calibrating assays targeting rapid-acting, acute triazene-based toxicants [2].

Triazene Precursor Efficiency

In the synthesis of advanced 1,2,4-triazole and thiourea-based pesticides, utilizing Promurit as a direct precursor bypasses the need for in situ diazotization of 3,4-dichloroaniline. Compared to using a generic precursor like 1-(4-chlorophenyl)thiourea, Promurit provides the exact di-halogenated triazene scaffold, reducing the required synthetic steps and minimizing halogenation byproducts[1].

Procuring the exact di-halogenated triazene precursor drastically reduces process time and byproduct formation in complex pesticide manufacturing.

Acute Toxicity Reference Standard

For environmental monitoring and forensic toxicology, Promurit serves as a critical high-potency acute reference standard. Compared to common anticoagulant standards like Warfarin, which exhibit delayed toxicity and higher LD50 values (10-50 mg/kg), Promurit demonstrates a severe acute oral LD50 of approximately 1-5 mg/kg in rats [1]. This allows laboratories to calibrate assays for highly restricted, rapid-acting toxic agents.

Laboratories must procure this exact standard to accurately calibrate detection limits for ultra-potent, rapid-acting restricted substances.

GC/MS Stock Solution Solubility

In analytical workflows, Promurit offers more streamlined handling for organic solvent-based chromatography compared to inorganic acute poisons like Barium carbonate. Promurit readily dissolves in standard organic solvents to yield stable 200 µg/mL stock solutions required for GC/MS and LC/MS calibration, whereas inorganic comparators require complex acidic digestion and are incompatible with standard organic mobile phases[1].

Ensures seamless integration into standard organic-phase GC/MS and LC/MS analytical workflows without requiring specialized sample prep.

Environmental Monitoring Reference

Used as a primary GC/MS and LC/MS calibration standard for detecting restricted acute toxicants in soil and water samples, leveraging its stable 200 µg/mL organic stock solubility [1].

Agrochemical Precursor Synthesis

Procured as a building block for synthesizing advanced 1,2,4-triazole and thiourea-based pesticides, utilizing its pre-formed di-halogenated triazene core to eliminate multi-step diazotization[2].

Forensic Toxicology Assays

Utilized to establish baseline retention times and mass fragmentation patterns for acute poisons (LD50 < 5 mg/kg) in forensic investigations, where standard anticoagulants cannot serve as comparators[3].